2-((dimethylamino)methyl)-1-methyl-1H-benzo[d]imidazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((dimethylamino)methyl)-1-methyl-1H-benzo[d]imidazol-5-amine (DMABI) is a novel small molecule that has been studied for its potential applications in a variety of scientific research areas. It is a member of the benzimidazole family of compounds, which are known for their unique structural features and chemical properties. DMABI has been studied for its ability to interact with proteins and other molecules in various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Chemical Reactions
Serial Double Nucleophilic Addition
The compound has been involved in the study of nucleophilic addition reactions to the imidazole nucleus. A study by Ohta et al. (2000) investigated the reaction of a related compound with N,N-dimethylamine, leading to products through abnormal addition mechanisms (Ohta et al., 2000).
Synthesis of Heterocyclic Compounds
Abdel-Khalik et al. (2008) described the synthesis of various heterocyclic compounds, including pyrazolo[1,5-a]pyrimidine and benzo[4,5]imidazo[1,2-a]pyrimidine, using similar compounds as intermediates (Abdel-Khalik et al., 2008).
Polymerization Initiators
A study by Akpan et al. (2018) explored the use of benzimidazolylmethyl)amine ligands in the ring-opening polymerization of ε-caprolactone and lactides, suggesting potential applications in polymer synthesis (Akpan et al., 2018).
Synthesis of Triazafulvalene Systems
Uršič et al. (2010) conducted a study on the synthesis of new triazafulvalene systems using a compound containing the dimethylamino group, indicating its role in advanced organic synthesis (Uršič et al., 2010).
Material Science and Polymers
UV-Curable Epoxide Resins
Chiang and Hsieh (2008) investigated the role of tertiary amines, including imidazole derivatives, in enhancing the properties of UV-curable epoxide resins, suggesting applications in opto-electronic materials (Chiang & Hsieh, 2008).
Generation of Structurally Diverse Compounds
Roman (2013) utilized a similar compound in generating a diverse library of compounds through alkylation and ring closure reactions, highlighting its utility in creating diverse chemical structures (Roman, 2013).
Conformational and Structural Studies
- X-ray Crystallography and NMR Studies: Benassi et al. (1985) conducted a study on the conformational properties of methylated amino groups in benzimidazole, providing insights into the structural aspects of similar compounds (Benassi et al., 1985).
Biological Research
- Antiviral Agents: Eldebss et al. (2015) reported the design and synthesis of benzo[d]imidazole-based heterocycles, including compounds structurally related to the one , as potential broad-spectrum antiviral agents (Eldebss et al., 2015).
Mechanism of Action
Target of Action
The compound 2-((dimethylamino)methyl)-1-methyl-1H-benzo[d]imidazol-5-amine belongs to the class of imidazole derivatives . Imidazoles are key components in functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals . .
Mode of Action
The mode of action of imidazole derivatives can vary widely depending on the specific compound and its functional groups
Biochemical Pathways
Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . .
properties
IUPAC Name |
2-[(dimethylamino)methyl]-1-methylbenzimidazol-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4/c1-14(2)7-11-13-9-6-8(12)4-5-10(9)15(11)3/h4-6H,7,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIBLUIOQXMXHQA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)N)N=C1CN(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.